![molecular formula C22H23N3O3 B1228413 3-methoxy-N-[4-methyl-2-(4-morpholinyl)-6-quinolinyl]benzamide](/img/structure/B1228413.png)
3-methoxy-N-[4-methyl-2-(4-morpholinyl)-6-quinolinyl]benzamide
Overview
Description
3-methoxy-N-[4-methyl-2-(4-morpholinyl)-6-quinolinyl]benzamide is an aminoquinoline.
Scientific Research Applications
Anticancer Applications
Research on similar compounds to 3-methoxy-N-[4-methyl-2-(4-morpholinyl)-6-quinolinyl]benzamide, specifically 2-methoxy-3-sulfonamino-5-(4-morpholinoquinolin-6-yl)benzamides, reveals their potential as novel structures of PI3K inhibitors with anticancer properties. These compounds have shown significant antiproliferative activities in vitro against various human cancer cell lines and the ability to inhibit the PI3K/AKT/mTOR pathway, suggesting a strong basis for their use as anticancer agents (Shao et al., 2014).
Gastrokinetic Activity
A series of benzamide derivatives, including those with structures similar to this compound, have been investigated for their gastrokinetic activity. These compounds have demonstrated potent activity in enhancing gastric emptying, making them potential candidates for gastrokinetic agents (Kato et al., 1992).
Steroid 5alpha Reductase Inhibition
Compounds structurally related to this compound have been identified as inhibitors of steroid 5alpha reductases, enzymes involved in steroid metabolism. These findings highlight the potential of such compounds in the modulation of steroid hormone activity, which could have implications in various physiological and pathological conditions (Baston et al., 2000).
Antimicrobial Activity
A study on quinoxaline derivatives bearing amide moieties, akin to the structure of this compound, has shown that these compounds exhibit significant antimicrobial activity. This suggests their potential use in the development of new antimicrobial agents (Abu Mohsen et al., 2014).
properties
Molecular Formula |
C22H23N3O3 |
|---|---|
Molecular Weight |
377.4 g/mol |
IUPAC Name |
3-methoxy-N-(4-methyl-2-morpholin-4-ylquinolin-6-yl)benzamide |
InChI |
InChI=1S/C22H23N3O3/c1-15-12-21(25-8-10-28-11-9-25)24-20-7-6-17(14-19(15)20)23-22(26)16-4-3-5-18(13-16)27-2/h3-7,12-14H,8-11H2,1-2H3,(H,23,26) |
InChI Key |
BAZRAAMGZKIEJC-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC2=C1C=C(C=C2)NC(=O)C3=CC(=CC=C3)OC)N4CCOCC4 |
Canonical SMILES |
CC1=CC(=NC2=C1C=C(C=C2)NC(=O)C3=CC(=CC=C3)OC)N4CCOCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-methyl-N-[4-(trifluoromethyl)phenyl]-4-imidazolesulfonamide](/img/structure/B1228332.png)
![3,4,5-trimethoxy-N-[2-(1-methyl-2-benzimidazolyl)ethyl]benzamide](/img/structure/B1228333.png)
![N,N-diethyl-4-[[5-oxo-6-(phenylmethyl)-7H-pyrrolo[3,4-b]pyridin-7-yl]amino]benzenesulfonamide](/img/structure/B1228334.png)
![8-chloro-3-methyl-11-[1-(4-pyridylacetyl)piperidin-4-ylidene]-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine](/img/structure/B1228338.png)
![3-Chloro-N-[4-chloro-2-[[(5-chloro-2-pyridinyl)amino]carbonyl]-6-methoxyphenyl]-4-[[(4,5-dihydro-2-oxazolyl)methylamino]methyl]-2-thiophenecarboxamide](/img/structure/B1228339.png)
![7-(5-Bromo-2-fluorophenyl)-5-(4-bromophenyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B1228341.png)
![4-[(3-Chlorophenyl)-oxomethyl]-1-methyl-2-pyrrolecarboxaldehyde oxime](/img/structure/B1228342.png)
![8'-[1-azocanyl(oxo)methyl]-6'-[2-(2-hydroxyethoxy)phenyl]-3',4'-diphenylspiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]-1',2-dione](/img/structure/B1228349.png)
![6-amino-1,3-dimethyl-5-[2-[[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]thio]-1-oxoethyl]pyrimidine-2,4-dione](/img/structure/B1228352.png)
![[2-[3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 6-hydroxy-2-methoxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate](/img/structure/B1228353.png)